Cas no 1806837-87-5 (2',4'-Bis(trifluoromethyl)-6'-ethylacetophenone)

• Product Name: 2',4'-Bis(trifluoromethyl)-6'-ethylacetophenone
• CAS No: 1806837-87-5
• MF: C₁₂H₁₀F₆O
• MW: 284.19762468338
• CID: 5038893
• Update Time: 2025-06-09

2',4'-Bis(trifluoromethyl)-6'-ethylacetophenone Chemical and Physical Properties

Names and Identifiers

• 2',4'-Bis(trifluoromethyl)-6'-ethylacetophenone

• Inchi： 1S/C12H10F6O/c1-3-7-4-8(11(13,14)15)5-9(12(16,17)18)10(7)6(2)19/h4-5H,3H2,1-2H3
• InChI Key： JMMZBDWSGRQZAZ-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C(F)(F)F)=CC(CC)=C1C(C)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 332
• XLogP3: 4.2
• Topological Polar Surface Area: 17.1

Additional information on 2',4'-Bis(trifluoromethyl)-6'-ethylacetophenone

2',4'-Bis(trifluoromethyl)-6'-ethylacetophenone: A Comprehensive Overview

The compound CAS No. 1806837-87-5, commonly referred to as 2',4'-Bis(trifluoromethyl)-6'-ethylacetophenone, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes two trifluoromethyl groups at the 2' and 4' positions of the acetophenone moiety, along with an ethyl group at the 6' position. This combination of substituents imparts distinctive chemical and physical properties to the molecule, making it a valuable compound in both academic research and industrial applications.

Recent studies have highlighted the importance of fluorinated aromatic compounds like 2',4'-Bis(trifluoromethyl)-6'-ethylacetophenone in the development of advanced materials. The presence of trifluoromethyl groups significantly enhances the stability and electronic properties of the molecule, making it a promising candidate for use in high-performance polymers, electronic materials, and pharmaceutical intermediates. For instance, researchers have explored its potential as a building block for synthesizing novel fluorinated polycyclic aromatic hydrocarbons (PAHs), which are known for their exceptional thermal stability and electronic conductivity.

In addition to its structural advantages, 2',4'-Bis(trifluoromethyl)-6'-ethylacetophenone exhibits remarkable reactivity in various organic reactions. Its ethyl group at the 6' position facilitates nucleophilic substitution and electrophilic aromatic substitution reactions, enabling chemists to tailor its structure for specific applications. Recent advancements in catalytic methodologies have further expanded its utility, with reports of its use in enantioselective synthesis and click chemistry reactions. These developments underscore its versatility as a key intermediate in modern organic synthesis.

The synthesis of CAS No. 1806837-87-5 involves a multi-step process that typically begins with the preparation of acetophenone derivatives followed by fluorination and alkylation steps. The introduction of trifluoromethyl groups is often achieved through electrophilic fluorination techniques, while the ethyl group is introduced via nucleophilic substitution or alkylation reactions. The optimization of these steps has been a focus of recent research efforts, with studies aiming to improve yield, selectivity, and scalability.

Beyond its chemical synthesis, 2',4'-Bis(trifluoromethyl)-6'-ethylacetophenone has found applications in materials science, particularly in the development of functional materials for optoelectronic devices. Its unique electronic properties make it suitable for use as a dopant or precursor in organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). Recent studies have demonstrated its ability to enhance charge transport properties in these devices, paving the way for more efficient and stable optoelectronic materials.

In conclusion, CAS No. 1806837-87-5, or 2',4'-Bis(trifluoromethyl)-6'-ethylacetophenone, stands out as a versatile and valuable compound with wide-ranging applications across multiple disciplines. Its unique structure, reactivity, and properties continue to attract significant attention from researchers and industry professionals alike. As advancements in synthetic methodologies and material science continue to unfold, this compound is poised to play an even more prominent role in shaping future innovations.